![molecular formula C14H8ClNO2 B6378471 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% CAS No. 1261995-39-4](/img/structure/B6378471.png)
5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% (5-CCFP) is a phenolic compound that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 272.58 g/mol and a melting point of 117-119°C. 5-CCFP is known for its wide range of applications in various scientific fields, including biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% is not yet fully understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, and as an activator of other enzymes, such as cyclooxygenase-2. It is also believed to bind to certain receptors, such as the opioid receptor, and to modulate the activity of these receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, and to activate the activity of other enzymes, such as cyclooxygenase-2. It has also been shown to modulate the activity of certain receptors, such as the opioid receptor.
Advantages and Limitations for Lab Experiments
5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a stable compound and can be stored for long periods of time without degradation. However, it is not water soluble and must be dissolved in a suitable solvent before use.
Future Directions
The future directions for 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% are numerous. It can be used to study the biochemical and physiological effects of various drugs and environmental contaminants. It can also be used to study the mechanism of action of various drugs and environmental contaminants. Additionally, it can be used to study the effects of various drugs on the nervous system, as well as the effects of environmental contaminants on the body. Finally, 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% can be used to study the effects of various drugs on the immune system and to develop new drugs with improved efficacy and safety.
Synthesis Methods
5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-chloro-3-cyanophenol with formic acid in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction yields 5-chloro-2-formylphenol, which is then further oxidized with sodium periodate to yield 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95%. The reaction is carried out under reflux conditions and yields a 95% pure product.
Scientific Research Applications
5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% is widely used in scientific research. It has been used in the study of various biochemical and physiological processes, including enzyme inhibition, enzyme activation, and receptor binding. It has also been used to study the pharmacological effects of drugs, as well as the effects of environmental contaminants. 5-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95% has been used to study the effects of various drugs on the nervous system, as well as the effects of environmental contaminants on the body.
properties
IUPAC Name |
2-chloro-5-(4-formyl-3-hydroxyphenyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO2/c15-13-4-3-9(5-12(13)7-16)10-1-2-11(8-17)14(18)6-10/h1-6,8,18H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRKELUXUJNRIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C#N)O)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40685234 |
Source
|
Record name | 4-Chloro-4'-formyl-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40685234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261995-39-4 |
Source
|
Record name | 4-Chloro-4'-formyl-3'-hydroxy[1,1'-biphenyl]-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40685234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.